Cas no 5327-72-0 (Leuco-1,4-diaminoanthraquinone)

• Product name: Leuco-1,4-diaminoanthraquinone
• CAS No: 5327-72-0
• MF: C₁₄H₁₂N₂O₂
• MW: 240.257283210754
• MDL: MFCD00126953
• CID: 367781
• PubChem ID: 21402

Leuco-1,4-diaminoanthraquinone Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenediol,1,4-diamino-
• 1,4-diaminoanthracene-9,10-diol
• LEUCO-1,4-DIAMINOANTHRAQUINONE
• 1,4-Diamino-9,10-anthracenediol
• 1,4-Diamino-9,10-dihydroxyanthracen
• 1,4-Diamino-9,10-dihydroxyanthracen [Czech]
• 1,4-Diamino-9,10-dihydroxyanthrachinon
• 1,4-Diamino-9,10-dihydroxyanthrachinon [Czech]
• 1,4-Diamino-9,10-dihydroxyanthraquinone
• AI3-22043
• Anthraquinone, 1,4-diamino-9,10-dihydroxy-
• BRN 2813073
• Leuko-1,4-diamin
• Leuko-1,4-diaminoanthrachinon
• 9,10-Anthracenediol, 1,4-diamino-
• Leuko-1,4-diaminoanthrachinon [Czech]
• AKOS027378686
• 5327-72-0
• EINECS 226-210-4
• FT-0627802
• WGOXABJBDOYQFK-UHFFFAOYSA-N
• NSC 3393
• Anthracene-9, 1,4-diamino-
• NS00032701
• 1,4-bis(azanyl)-2,3-dihydroanthracene-9,10-dione
• A12606
• NSC3393
• 1,4-diamino-2,3-dihydroanthracene-9,10-quinone
• 1,10-dihydroxyanthracen
• NSC-3393
• cid_5354979
• SCHEMBL13219065
• DTXSID6063779
• AS-60437
• 4-13-00-02883 (Beilstein Handbook Reference)
• BDBM50637
• DTXCID2041385
• Leuco-1,4-diaminoanthraquinone

• MDL： MFCD00126953
• Inchi： 1S/C14H12N2O2/c15-9-5-6-10(16)12-11(9)13(17)7-3-1-2-4-8(7)14(12)18/h1-6,17-18H,15-16H2
• InChI Key： WGOXABJBDOYQFK-UHFFFAOYSA-N
• SMILES： O([H])C1C2=C([H])C([H])=C([H])C([H])=C2C(=C2C(=C([H])C([H])=C(C2=1)N([H])[H])N([H])[H])O[H]
• BRN： 2813073

Computed Properties

• Exact Mass: 240.08996
• Monoisotopic Mass: 240.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 92.5

Experimental Properties

• Density: 1.1613 (rough estimate)
• Boiling Point: 382.97°C (rough estimate)
• Refractive Index: 1.6180 (estimate)
• PSA: 92.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes

Additional information on Leuco-1,4-diaminoanthraquinone

Comprehensive Overview of Leuco-1,4-diaminoanthraquinone (CAS No. 5327-72-0): Properties, Applications, and Industry Trends

Leuco-1,4-diaminoanthraquinone (CAS No. 5327-72-0) is a specialized organic compound belonging to the anthraquinone derivatives family. This leuco form, characterized by its reduced state, plays a pivotal role in industrial applications, particularly in dye synthesis and advanced material science. With the growing demand for sustainable and high-performance chemicals, Leuco-1,4-DAAQ has garnered significant attention due to its unique redox properties and versatility.

The compound’s molecular structure features two amino groups at the 1,4-positions of the anthraquinone backbone, which contribute to its exceptional electron-transfer capabilities. Researchers and manufacturers are increasingly exploring its potential in organic electronics, such as dye-sensitized solar cells (DSSCs) and electrochromic devices. These applications align with global trends toward renewable energy and smart materials, making Leuco-1,4-diaminoanthraquinone a subject of cutting-edge research.

In the textile industry, Leuco-1,4-DAAQ serves as a key intermediate for producing vivid and lightfast dyes. Its leuco form allows for easier integration into dyeing processes, ensuring uniform coloration with minimal environmental impact. As sustainability becomes a priority, industries are adopting eco-friendly dyeing techniques, where this compound’s efficiency and biodegradability offer distinct advantages.

Another emerging application of CAS No. 5327-72-0 is in analytical chemistry, where it functions as a redox indicator. Its reversible color change under oxidative conditions makes it valuable for titration experiments and biosensor development. This aligns with the rising demand for precision diagnostics and lab-on-a-chip technologies, addressing needs in healthcare and environmental monitoring.

From a synthetic perspective, Leuco-1,4-diaminoanthraquinone is typically derived from the reduction of its oxidized counterpart, 1,4-diaminoanthraquinone. Modern synthesis routes emphasize green chemistry principles, such as catalytic hydrogenation and solvent-free reactions, to minimize waste and energy consumption. These innovations resonate with the broader push for sustainable chemical manufacturing.

Market trends indicate a steady growth trajectory for anthraquinone-based compounds, driven by their utility in niche sectors like flexible displays and energy storage systems. As industries seek alternatives to traditional materials, Leuco-1,4-DAAQ stands out for its adaptability and performance. Companies investing in R&D for smart textiles or next-gen batteries are likely to fuel further demand.

In conclusion, Leuco-1,4-diaminoanthraquinone (CAS No. 5327-72-0) exemplifies the convergence of chemistry and innovation. Its multifaceted applications—from dyes to advanced materials—highlight its relevance in a rapidly evolving industrial landscape. As research continues to unlock new possibilities, this compound is poised to play an even greater role in sustainable technology solutions.